Cas no 2248379-04-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzenesulfonamidobenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzenesulfonamidobenzoate
• CAS No: 2248379-04-4
• MF: C₂₁H₁₄N₂O₆S
• MW: 422.410664081573
• CID: 6235635
• PubChem ID: 165731238
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzenesulfonamidobenzoate Chemical and Physical Properties

Names and Identifiers

• 2248379-04-4
• EN300-6524046
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzenesulfonamidobenzoate

• Inchi： 1S/C21H14N2O6S/c24-19-17-8-4-5-9-18(17)20(25)23(19)29-21(26)14-10-12-15(13-11-14)22-30(27,28)16-6-2-1-3-7-16/h1-13,22H
• InChI Key： JWYFOXOQKQQOFC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1C=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 422.05725734g/mol
• Monoisotopic Mass: 422.05725734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzenesulfonamidobenzoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzenesulfonamidobenzoate (CAS No. 2248379-04-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzenesulfonamidobenzoate (CAS No. 2248379-04-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of isoindole derivatives, which are known for their diverse biological activities and utility in drug development. The presence of both benzenesulfonamide and benzoate moieties in its structure makes it a promising candidate for further exploration in medicinal chemistry.

The molecular formula of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzenesulfonamidobenzoate is C21H14N2O6S, with a molecular weight of 422.41 g/mol. Its structure features a central isoindole-1,3-dione core, which is linked to a 4-benzenesulfonamidobenzoate group. This combination of functional groups contributes to its potential as a building block for more complex molecules, particularly in the development of enzyme inhibitors or receptor modulators. Researchers are increasingly interested in this compound due to its potential role in addressing challenges related to drug discovery and targeted therapies.

One of the key areas of interest for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzenesulfonamidobenzoate is its potential application in the field of cancer research. Recent studies have highlighted the importance of sulfonamide-containing compounds in the development of novel anticancer agents. The benzenesulfonamide moiety in this compound is particularly noteworthy, as it has been associated with inhibitory activity against carbonic anhydrases, a family of enzymes that play a crucial role in tumor progression. This has led to growing interest in the compound as a potential scaffold for the design of anticancer drugs.

In addition to its potential in oncology, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzenesulfonamidobenzoate may also find applications in the development of anti-inflammatory agents. The isoindole-1,3-dione core is structurally similar to phthalimide, a well-known pharmacophore found in several anti-inflammatory drugs. Researchers are exploring whether modifications to this compound could lead to new treatments for chronic inflammatory conditions, which remain a significant unmet medical need globally.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzenesulfonamidobenzoate typically involves multi-step organic reactions, starting from commercially available precursors. The process usually begins with the preparation of 4-benzenesulfonamidobenzoic acid, which is then esterified with 2-hydroxyisoindoline-1,3-dione under appropriate coupling conditions. Optimization of this synthetic route is an active area of research, as improvements in yield and purity could facilitate broader investigation of this compound's biological properties.

From a market perspective, the demand for specialized compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzenesulfonamidobenzoate is expected to grow in the coming years. The pharmaceutical industry's increasing focus on targeted drug development and personalized medicine has created a need for novel chemical entities that can serve as starting points for new therapeutic agents. This compound, with its unique combination of structural features, is well-positioned to meet this demand, particularly in academic and industrial research settings.

Quality control and characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzenesulfonamidobenzoate are critical aspects of its research and development. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to verify the compound's purity and structural integrity. These quality assurance measures are essential for ensuring reproducible results in biological testing and for maintaining the compound's suitability for further chemical modifications.

The stability of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzenesulfonamidobenzoate under various storage conditions is another important consideration for researchers. Preliminary studies suggest that the compound should be stored in a cool, dry environment, protected from light and moisture to maintain its chemical integrity over time. Proper storage is particularly crucial for maintaining batch-to-batch consistency in research applications, where even minor degradation could affect experimental outcomes.

As research into 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzenesulfonamidobenzoate continues, there is growing interest in exploring its potential as a fluorescence probe or molecular tag. The conjugated system present in its structure suggests possible applications in biochemical assays or imaging studies. This represents an exciting avenue for future investigation, particularly in the context of diagnostic applications or mechanistic studies of biological processes.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-benzenesulfonamidobenzoate (CAS No. 2248379-04-4) represents a versatile and promising compound with multiple potential applications in pharmaceutical research and development. Its unique structural features, combining isoindole-1,3-dione and benzenesulfonamidobenzoate moieties, make it an attractive target for further investigation in drug discovery, particularly in the areas of cancer therapeutics and anti-inflammatory agents. As scientific understanding of this compound grows, it may emerge as an important building block for the development of novel therapeutic agents addressing significant unmet medical needs.